Cas no 1312716-25-8 (Scutebarbatine W)

Scutebarbatine W is a bioactive diterpenoid alkaloid isolated from the genus Scutellaria, known for its potential pharmacological properties. This compound exhibits notable structural complexity, featuring a unique tetracyclic ring system that contributes to its biological activity. Preliminary studies suggest Scutebarbatine W may possess anti-inflammatory and neuroprotective effects, making it a candidate for further research in therapeutic applications. Its high purity and stability under controlled conditions ensure reliability for experimental use. As a naturally derived alkaloid, Scutebarbatine W serves as a valuable reference standard in phytochemical analysis and drug discovery, offering insights into structure-activity relationships within diterpenoid alkaloids.

Scutebarbatine W structure

Product Name:Scutebarbatine W

CAS No:1312716-25-8

MF:C₃₃H₃₇NO₈

MW:575.648790121078

CID:837234

PubChem ID:124581334

Update Time:2025-05-30

Scutebarbatine W Chemical and Physical Properties

Names and Identifiers

- Scutebarbatine W
- Scutehenanine B
- [ "" ]
- HY-N1262
- CS-0016666
- CHEMBL3902007
- [(3R,4aR,5S,6R,6aR,10R,10aS,10bR)-10-benzoyloxy-5-hydroxy-4a,6a,7,10b-tetramethyl-2'-oxospiro[2,5,6,9,10,10a-hexahydro-1H-benzo[f]chromene-3,4'-oxolane]-6-yl] pyridine-3-carboxylate
- AKOS040760700
- DA-57750
- 1312716-25-8
- Inchi： 1S/C33H37NO8/c1-20-12-13-23(40-28(37)21-9-6-5-7-10-21)25-30(2)14-15-33(17-24(35)39-19-33)42-32(30,4)26(36)27(31(20,25)3)41-29(38)22-11-8-16-34-18-22/h5-12,16,18,23,25-27,36H,13-15,17,19H2,1-4H3
- InChI Key： LHDUPMAARYESGH-UHFFFAOYSA-N
- SMILES： CC1C2(C(C3(C(C(C2OC(C2C=NC=CC=2)=O)O)(C)OC2(CC(=O)OC2)CC3)C)C(OC(C2C=CC=CC=2)=O)CC=1)C

Computed Properties

Exact Mass: 575.25200
Monoisotopic Mass: 575.25191714g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 42
Rotatable Bond Count: 6
Complexity: 1130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 121Å²

Experimental Properties

Color/Form: Powder
Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 716.0±60.0 °C at 760 mmHg
Flash Point: 386.8±32.9 °C
Solubility: Almost insoluble (0.022 g/l) (25 º C),
PSA: 121.25000
LogP: 4.44070
Vapor Pressure: 0.0±2.4 mmHg at 25°C

Scutebarbatine W Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Scutebarbatine W Pricemore >>

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